N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H22N2O4S2/c1-11(18)14-4-3-13(22-14)5-8-16-15(19)12-6-9-17(10-7-12)23(2,20)21/h3-4,12H,5-10H2,1-2H3,(H,16,19)
• InChI Key: PHYBSWDKZDGFSI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)C2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C15H22N2O4S2
• Molecular Weight: 358.5 g/mol
• CAS No.: 2034437-12-0

Description

N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H22N2O4S2 and its molecular weight is 358.47. The purity is usually 95%.
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Scientific Research Applications

Anticholinesterase Activity

N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide and its derivatives have been studied for their potential in inhibiting acetylcholinesterase (AChE). This enzyme inhibition is significant in the treatment of neurodegenerative diseases such as Alzheimer's. Compounds like 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives show increased activity when substituted with bulky moieties or an alkyl or phenyl group at the nitrogen atom of benzamide. Such modifications enhance their affinity for AChE, making them potential candidates for treating dementia (Sugimoto et al., 1990).

Antibacterial Properties

Certain derivatives of this compound have been synthesized and evaluated for their antibacterial properties. These compounds, particularly N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, have shown moderate to strong activity against Gram-negative and Gram-positive bacteria. This makes them potential candidates for developing new antibacterial agents (Khalid et al., 2016).

Anticancer Potential

Studies have also explored the anticancer potential of derivatives of this compound. Some compounds, particularly those with a 1,3,4-oxadiazole moiety, have been evaluated as promising anticancer agents. These derivatives, synthesized from ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate, have shown potent anticancer activities, indicating their potential use in cancer treatment (Rehman et al., 2018).